Cas no 102367-03-3 (1H-Pyrrole-1-propanamine,N,N,2-trimethyl-5-phenyl-)

• Product name: 1H-Pyrrole-1-propanamine,N,N,2-trimethyl-5-phenyl-
• CAS No: 102367-03-3
• MF: C₁₆H₂₂N₂
• MW: 242.359283924103
• CID: 206571
• PubChem ID: 3025247

1H-Pyrrole-1-propanamine,N,N,2-trimethyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-propanamine,N,N,2-trimethyl-5-phenyl-
• N,N-dimethyl-3-(2-methyl-5-phenylpyrrol-1-yl)propan-1-amine
• Pyrrole, 1-(3-(dimethylamino)propyl)-2-methyl-5-phenyl-
• DTXSID80144951
• 2-Methyl-5-phenyl-1-(3-dimethylaminopropyl)pyrrole
• 102367-03-3

• Inchi： InChI=1S/C16H22N2/c1-14-10-11-16(15-8-5-4-6-9-15)18(14)13-7-12-17(2)3/h4-6,8-11H,7,12-13H2,1-3H3
• InChI Key： URQXMMCZFBGELG-UHFFFAOYSA-N
• SMILES： CN(C)CCCN1C(C2C=CC=CC=2)=CC=C1C

Computed Properties

• Exact Mass: 242.17846
• Monoisotopic Mass: 242.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 8.2Ų

Experimental Properties

• Density: 0.96
• Boiling Point: 353°Cat760mmHg
• Flash Point: 167.3°C
• Refractive Index: 1.535
• PSA: 8.17
• LogP: 3.41520